Cas no 166096-48-6 (2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid)

• Product Name: 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid
• CAS No: 166096-48-6
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• MDL: MFCD02905241
• CID: 4702930
• Update Time: 2025-05-22

2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid
• Oprea1_352216
• R6213
• 1H-isoindole-5-carboxylic acid, 2,3-dihydro-2-(3-methoxyphenyl)-1,3-dioxo-

• MDL： MFCD02905241
• Inchi： 1S/C16H11NO5/c1-22-11-4-2-3-10(8-11)17-14(18)12-6-5-9(16(20)21)7-13(12)15(17)19/h2-8H,1H3,(H,20,21)
• InChI Key： BOJFCMPQNFNMGS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 491
• XLogP3: 1.9
• Topological Polar Surface Area: 83.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid

Comprehensive Overview of 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid (CAS No. 166096-48-6)

2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid (CAS 166096-48-6) is a specialized organic compound with a unique structural framework, combining a phthalimide core with a methoxyphenyl substituent and a carboxylic acid functional group. This compound has garnered attention in pharmaceutical and materials science research due to its potential applications in drug discovery, fluorescence probes, and polymeric materials. Its molecular formula, C₁₆H₁₁NO₅, reflects a balance of aromaticity and polarity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in isoindoline-1,3-dione derivatives like 166096-48-6, particularly for their role in designing small-molecule inhibitors targeting enzymatic pathways. Researchers are exploring its utility in cancer therapeutics and neurodegenerative disease models, aligning with the surge in demand for precision medicine solutions. The compound’s electron-withdrawing properties also make it a candidate for organic electronics, such as OLEDs and photovoltaic materials, addressing the global push for sustainable energy technologies.

From a synthetic perspective, 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid is typically synthesized via condensation reactions between 3-methoxyaniline and trimellitic anhydride, followed by selective functionalization. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or metal-organic frameworks (MOFs). This adaptability resonates with the green chemistry trend, as researchers seek eco-friendly modifications to reduce waste and improve yield.

The compound’s spectroscopic properties (e.g., UV-Vis absorption at ~300 nm and fluorescence emission) are of particular interest for bioimaging applications. With the rise of AI-driven drug design, computational studies on 166096-48-6 have predicted its binding affinity to protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These insights align with frequent search queries like “phthalimide-based drugs” and “small-molecule fluorophores,” reflecting broader industry trends.

In material science, the incorporation of CAS 166096-48-6 into polyimide matrices enhances thermal stability and mechanical strength, addressing demands in aerospace and microelectronics. Its low toxicity profile, as indicated by preliminary assays, further supports its adoption in biocompatible coatings. As sustainability becomes a priority, searches for “high-performance polymers from renewable sources” underscore the relevance of such innovations.

To conclude, 2-(3-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from targeted therapy to smart materials—position it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover new dimensions of its utility, driven by interdisciplinary collaboration and technological advancements.